(3,5-Bis(dimethylamino)-1H-1,2,4-triazol-1-yl)(2-thienyl)methanone

• IUPAC Name: [3,5-bis(dimethylamino)-1,2,4-triazol-1-yl]-thiophen-2-ylmethanone
• InChI: InChI=1S/C11H15N5OS/c1-14(2)10-12-11(15(3)4)16(13-10)9(17)8-6-5-7-18-8/h5-7H,1-4H3
• InChI Key: MNXKNQJLDRAHLX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NN(C(=N1)N(C)C)C(=O)C2=CC=CS2
• Molecular Formula: C11H15N5OS
• Molecular Weight: 265.34 g/mol
• CAS No.: 478032-02-9

Description

3,5-Bis(dimethylamino)-1H-1,2,4-triazol-1-yl)(2-thienyl)methanone, also known as BDMTS, is an organic compound that is used in scientific research. It is a heterocyclic compound that is composed of nitrogen, sulfur, and carbon atoms. BDMTS has a range of applications in various research fields, including organic synthesis, drug discovery, and biochemistry.

Scientific Research Applications

Synthesis and Structural Studies

• A study detailed the synthesis of novel derivatives incorporating a thieno[2,3-b]-thiophene moiety, showcasing the importance of (3,5-Bis(dimethylamino)-1H-1,2,4-triazol-1-yl)(2-thienyl)methanone in developing new chemical compounds (Mabkhot et al., 2010).
• Research on 1,8,1',8'-Tetrakis(dimethylamino)-2,2'-dinaphthylmethanols emphasized the significance of such compounds in understanding nonconventional in/out forms and dynamic behavior in solution, highlighting the potential applications of bis(dimethylamino) compounds in material science (Pozharskii et al., 2010).

Antimicrobial and Anticancer Activities

• Research into novel 1,2,4-triazole and triazolidin derivatives, including studies on this compound, has indicated potential antimicrobial, antifungal, and anti-inflammatory properties. These studies highlight the compound's significance in medicinal chemistry for developing new therapeutic agents (Abosadiya et al., 2018).
• A novel series of bis[1, 2, 4]triazolo[3, 4-b][1, 3, 4]thiadiazines synthesized using similar chemical structures showed in vitro activity against certain strains of bacteria and fungi, emphasizing the compound's relevance in developing new antimicrobial agents (Reddy et al., 2011).

Synthesis of Heterocyclic Compounds

• The compound's structural framework is integral in synthesizing various heterocyclic compounds, which are crucial in pharmaceutical development and material science. Studies have demonstrated its role in creating novel macrocyclic and heteromacrocyclic bis(Schiff bases), indicating its versatility and potential in synthetic organic chemistry (Ahmed et al., 2021).

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Similar compounds, such as indole derivatives, have been shown to interact with their targets through various mechanisms, including electrophilic substitution due to excessive π-electrons delocalization .

Biochemical Pathways

Related compounds, such as indole derivatives, have been associated with a broad spectrum of biological activities , suggesting that they may affect multiple biochemical pathways.

Result of Action

Compounds with similar structures, such as indole derivatives, have been associated with a wide range of biological activities , suggesting that they may have diverse molecular and cellular effects.